2-(2-chlorophenoxy)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone

• Molecular Formula: C21H18ClNO2S3
• Molecular Weight: 448.0 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-1-(4,4,8-trimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• InChI: InChI=1S/C21H18ClNO2S3/c1-12-8-9-15-13(10-12)18-19(27-28-20(18)26)21(2,3)23(15)17(24)11-25-16-7-5-4-6-14(16)22/h4-10H,11H2,1-3H3
• InChI Key: GYMNBLMMNFGTSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(C3=C2C(=S)SS3)(C)C)C(=O)COC4=CC=CC=C4Cl

Description

This compound belongs to a class of quinoline-dithiolo derivatives characterized by a fused heterocyclic core, substituted with methyl groups (4,4,8-trimethyl), a thioxo moiety, and a 2-(2-chlorophenoxy)ethanone side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the chlorophenoxy intermediate: This step involves the reaction of 2-chlorophenol with an appropriate alkylating agent under basic conditions to form the 2-chlorophenoxy group.

Synthesis of the dithioloquinoline core: This step involves the construction of the dithioloquinoline ring system through a series of cyclization and functional group transformations.

Coupling of intermediates: The final step involves coupling the chlorophenoxy intermediate with the dithioloquinoline core under specific conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route for scalability, yield, and cost-effectiveness. This might include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenoxy)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Common reagents used in these reactions might include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions would vary depending on the specific transformation desired, but might include solvents like dichloromethane or ethanol, and temperatures ranging from room temperature to reflux.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while substitution could introduce a new functional group in place of the chlorine atom.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Exploration of its pharmacological properties for drug development.

Industry: Use in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone would depend on its specific application. In a biological context, it might interact with specific enzymes or receptors, modulating their activity through binding interactions. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Structural and Substituent Analysis

Key structural variations among analogs include:

• Phenoxy substituents: Position (2- vs. 4-chlorophenoxy) and additional groups (e.g., ethyl, methoxy).
• Quinoline core modifications: Methyl vs. methoxy substituents at position 8.

Table 1: Comparative Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa
2-(2-Chlorophenoxy)-1-(4,4,8-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone*	C21H18ClNO2S3	464.02†	1.49‡	713.2‡	-0.63‡
2-(4-Chlorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone	C21H18ClNO3S3	464.02	1.49	713.2	-0.63
2-(4-Ethylphenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone	C23H23NO3S3	473.63	N/A	N/A	N/A

*Target compound; †Estimated based on ; ‡Predicted values inferred from analogs.

Substituent Effects on Properties

The electron-withdrawing effect of chlorine may enhance stability against metabolic degradation. 4-Chlorophenoxy (): Para-substitution allows for better planarity, possibly increasing π-π stacking interactions in biological targets .

Quinoline Core Modifications: 8-Methyl vs. 8-Methoxy (target vs. ):

• Methyl groups (electron-donating) increase lipophilicity, enhancing membrane permeability.
• Methoxy groups (electron-withdrawing) may improve solubility but reduce metabolic stability due to oxidative demethylation pathways .

This modification is common in prodrug designs to improve tissue penetration .

Computational Insights

Density-functional theory (DFT) studies (e.g., Becke’s hybrid functional) highlight the role of exact exchange in modeling electron correlation for such heterocyclic systems. The thioxo and chlorophenoxy groups contribute to localized electron density, influencing reactivity and binding affinities .